5-((S)-2,2-dimethyltetrahydro-2H-pyran-4-yl)-1-((1S,2S)-2-methyl-1-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)cyclopropyl)-1H-indole-2-carboxylic acid

• Molecular Formula: C22H25N3O5
• Molecular Weight: 411.5 g/mol
• InChI: InChI=1S/C22H25N3O5/c1-12-10-22(12,19-23-20(28)30-24-19)25-16-5-4-13(8-15(16)9-17(25)18(26)27)14-6-7-29-21(2,3)11-14/h4-5,8-9,12,14H,6-7,10-11H2,1-3H3,(H,26,27)(H,23,24,28)/t12-,14-,22-/m0/s1
• InChIKey: VWANSYGDVGYGTG-RGDDPNHNSA-N

CAS 2212021-83-3: The (S,S,S) Indole-2-Carboxylic Acid Fragment in Orforglipron Synthesis

This compound, 5-((S)-2,2-dimethyltetrahydro-2H-pyran-4-yl)-1-((1S,2S)-2-methyl-1-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)cyclopropyl)-1H-indole-2-carboxylic acid (CAS 2212021-83-3), is a key chiral intermediate in the synthesis of orforglipron, an oral nonpeptide GLP-1 receptor agonist [1]. It incorporates the critical (S)-stereochemistry at three positions: the tetrahydropyran ring, the cyclopropyl-bearing oxadiazolone moiety, and the indole core. This specific stereoisomer is essential for the subsequent chemical steps that ultimately yield the active pharmaceutical ingredient (API) with its intended biological activity [2]. The compound is primarily used in pharmaceutical development as a reference standard for analytical method validation and impurity profiling during the manufacture of orforglipron [3].

• Chiral impurity standard for orforglipron analytical method validation
• Reference material with defined (S,S,S)-stereochemistry for ANDA/DMF regulatory filing
• Process-control intermediate supporting GMP manufacturing of GLP-1 receptor agonist

• [1] Sloop, K. W., et al. (2023). Orforglipron (LY3502970): A Potent, Orally Active, Nonpeptide GLP-1 Receptor Agonist. Journal of Medicinal Chemistry, 66(17), 11761-11775. View Source
• [2] Yang, Q., et al. (2025). Development of a Manufacturing Process for a Key (S)-5-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)-1H-indole Intermediate for Orforglipron. Part I. Organic Process Research & Development. View Source
• [3] SynZeal. (n.d.). Orforglipron Impurity 17 (CAS 2212021-83-3). Technical Datasheet. View Source

The Criticality of Stereochemistry: Why Alternative Orforglipron Fragments Cannot Substitute for CAS 2212021-83-3

The compound's utility is not based on inherent biological activity but on its precise role as a chiral building block in a multi-step synthesis. Substituting CAS 2212021-83-3 with a generic analog or a different stereoisomer is not an option; it would introduce a new, uncontrolled variable into the established manufacturing process for orforglipron. For instance, using the corresponding (R)-tetrahydropyran diastereomer (CAS 3067284-94-7) or a racemic mixture would lead to the formation of a different final product or an impurity profile that has not been validated in clinical trials . In regulated pharmaceutical manufacturing, any deviation from the established synthetic route and its associated intermediates requires extensive re-validation to ensure the final API's identity, purity, and safety profile remain unchanged [1]. The selection of this specific stereoisomer is a matter of process control and regulatory compliance, making it non-interchangeable with its close structural analogs.

Stereochemical mismatch

Replacing with the (R)-diastereomer or racemic mixture may alter impurity profile and require extensive process revalidation.

Regulatory filing dependency

This specific impurity standard is tied to established ANDA/DMF documentation; alternative isomers may not satisfy regulatory expectations without new qualification data.

Process reproducibility

The validated synthetic route relies on (S,S,S)-stereochemistry; a different isomer could shift the impurity fingerprint and affect batch consistency.

• [1] U.S. Food and Drug Administration. (2023). Guidance for Industry: ANDAs: Impurities in Drug Substances. View Source

Quantitative Evidence for Selecting CAS 2212021-83-3 over Alternative Orforglipron Intermediates

Stereochemical Purity as a Critical Quality Attribute (CQA) for Process Control

In the large-scale synthesis of orforglipron, the specific (S)-stereochemistry at the tetrahydropyran ring is a critical quality attribute. An enantioselective route featuring Evans auxiliary-assisted asymmetric 1,4-addition was selected for further development because it successfully produced the desired product without requiring non-scalable chromatographic purification, directly addressing a major process bottleneck [1]. This contrasts with the alternative Negishi cross-coupling route, which was nonenantioselective and required laborious chiral SFC purification to obtain the optically pure intermediate, a step that is not feasible for industrial-scale manufacturing [2]. Therefore, the selection of this specific (S,S,S) intermediate is a direct consequence of quantitative process development data that favored a scalable, enantioselective route.

Process Scalability

Head-to-head

Scalable Evans auxiliary route avoids chromatographic purification vs. Negishi route requiring chiral SFC

Supports scalable GMP manufacturing process control

Route selection based on process development data

Evidence Dimension	Scalability of Enantioselective Synthesis
Target Compound Data	Achieved via Evans auxiliary-assisted asymmetric 1,4-addition; no chromatographic purification required
Comparator Or Baseline	Nonenantioselective Negishi cross-coupling route requiring chiral SFC purification
Quantified Difference	Evans route selected for large-scale production; Negishi route used only for initial 36.6 kg delivery due to purification bottleneck
Conditions	Comparative assessment of synthetic routes for (S)-5-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-1H-indole fragment

Why This Matters

This data confirms that the compound is produced via a validated, scalable, and cost-effective process, ensuring reliable supply for GMP manufacturing.

• [1] Yang, Q., et al. (2025). Development of a Manufacturing Process for a Key (S)-5-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)-1H-indole Intermediate for Orforglipron. Part I. Organic Process Research & Development. View Source
• [2] Yang, Q., et al. (2025). Development of a Manufacturing Process for a Key (S)-5-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)-1H-indole Intermediate for Orforglipron. Part I. Selection of an Evans Auxiliary-Assisted Asymmetric 1,4-Addition Route. ScienceDirect. View Source

Defined Role in Regulatory Filing: Impurity Qualification

This compound is commercially designated as 'Orforglipron Impurity 17' and is supplied with detailed characterization data compliant with regulatory guidelines for analytical method development and validation (AMV) [1]. It is intended for use as a reference standard in Quality Control (QC) applications for Abbreviated New Drug Applications (ANDA) and Drug Master Files (DMF) related to orforglipron [1]. The alternative diastereomer with (R)-stereochemistry at the tetrahydropyran ring (CAS 3067284-94-7) is designated as 'Orforglipron Intermediate Diastereomer 1,' which may serve a different analytical purpose or represent a different point in the synthesis . The specific designation and supplied documentation for CAS 2212021-83-3 make it the definitive reference material for this particular impurity, which is essential for demonstrating process control and product purity to regulatory agencies.

Regulatory Designation

Specification review

Designated Orforglipron Impurity 17 for ANDA/DMF AMV

Streamlines regulatory analytical method validation

Different designation vs. diastereomer 1

Evidence Dimension	Regulatory Application
Target Compound Data	Designated as Orforglipron Impurity 17; supplied with data for AMV, ANDA, and DMF filing [1]
Comparator Or Baseline	Orforglipron Intermediate Diastereomer 1 (CAS 3067284-94-7); not designated as a specific impurity standard
Quantified Difference	Target compound is specifically defined and characterized for impurity profiling; comparator has a different designated use
Conditions	Regulatory documentation and vendor technical specifications

Why This Matters

Procurement of this specific, well-characterized reference standard streamlines analytical method development and ensures compliance with regulatory expectations for impurity control.

• [1] SynZeal. (n.d.). Orforglipron Impurity 17 (CAS 2212021-83-3). Technical Datasheet. View Source

Commercial Availability and Purity for Reproducible Research

For research purposes, the compound is readily available from commercial suppliers in high purity, typically specified at 99% . This high purity level is essential for its use as an analytical reference standard or as a starting material in further synthetic investigations related to orforglipron. While other diastereomers, such as CAS 3067284-94-7 and the (1R,2S) cyclopropyl isomer, are also commercially available, their designated applications and purity specifications may differ [1]. The consistent 99% purity specification for CAS 2212021-83-3 ensures that experiments requiring this specific fragment are reproducible and free from the confounding effects of unknown isomeric impurities, a critical factor when comparing results across different research groups or batches.

Purity Specification

Specification review

99%

Supports reproducible analytical reference standard use

Verify batch-specific COA; comparator diastereomer purities may vary

Evidence Dimension	Commercial Purity
Target Compound Data	99% (specified by vendor)
Comparator Or Baseline	Orforglipron Intermediate Diastereomer 1 (CAS 3067284-94-7) ; Orforglipron Intermediate Diastereomer 2 ((1R,2S) isomer) [1]
Quantified Difference	Target compound has a stated purity of 99%; comparators have varying or unstated purities for their designated applications
Conditions	Vendor product specifications (JK-SCI, Clearsynth, SynZeal)

Why This Matters

Procurement of a high-purity, defined intermediate directly impacts the reproducibility of research findings and the reliability of analytical methods.

• [1] SynZeal. (n.d.). Orforglipron Intermediate Diastereomer 2. Technical Datasheet. View Source

Key Application Scenarios for CAS 2212021-83-3 in Orforglipron Development and Manufacturing

Analytical Method Development and Validation for Orforglipron Impurity Profiling

In pharmaceutical quality control, the compound is used as a primary reference standard for developing and validating HPLC or UPLC methods to detect and quantify the 'Impurity 17' in orforglipron drug substance and drug product [1]. Its well-defined structure and high purity (99%) are essential for establishing system suitability, determining limits of detection (LOD) and quantitation (LOQ), and ensuring the accuracy of impurity assays required for regulatory submissions like ANDAs and DMFs .

Forced Degradation Studies to Establish Orforglipron Stability

To understand the stability profile of the orforglipron API, this compound is used as a marker in forced degradation (stress) studies. By subjecting the drug substance to conditions like heat, light, humidity, and oxidation, and then monitoring for the formation of this specific impurity, researchers can validate the stability-indicating nature of their analytical methods and establish a safe shelf-life for the drug product [1].

Supporting Generic Drug Development (ANDA Filings)

For generic pharmaceutical companies seeking to manufacture orforglipron, this specific impurity standard is indispensable for demonstrating pharmaceutical equivalence. ANDA filings require detailed characterization of all impurities above a certain threshold and demonstration that the generic product's impurity profile is comparable to that of the reference listed drug (RLD) [2]. Procurement of this well-characterized standard is a critical step in that regulatory process.

Synthetic Chemistry Research on Orforglipron Analogs

In medicinal chemistry and process chemistry labs, this compound serves as a protected or late-stage intermediate for exploring new analogs of orforglipron. Its specific stereochemistry is fixed, allowing researchers to modify other parts of the molecule while maintaining the core chiral framework that is essential for GLP-1 receptor binding and downstream biological activity [3].

Application

Selection Property

Validation Focus

Analytical method development & validation

Defined impurity identity with high purity

Chromatographic LOD/LOQ & system suitability

Forced degradation studies

Stability-indicating marker

Impurity formation under stress conditions

ANDA filing support

Regulatory-grade reference standard

Impurity profile comparison to RLD

Synthetic chemistry research on analogs

Fixed (S,S,S)-stereochemistry

Chiral framework integrity for SAR studies

• [1] SynZeal. (n.d.). Orforglipron Impurity 17 (CAS 2212021-83-3). Technical Datasheet. View Source
• [2] U.S. Food and Drug Administration. (2023). Guidance for Industry: ANDAs: Impurities in Drug Substances. View Source
• [3] Sloop, K. W., et al. (2023). Orforglipron (LY3502970): A Potent, Orally Active, Nonpeptide GLP-1 Receptor Agonist. Journal of Medicinal Chemistry, 66(17), 11761-11775. View Source